Cas no 823809-16-1 (1H-Imidazo[4,5-c]quinoline-1-propanamine, 4-amino-2-(ethoxymethyl)-)

• Product name: 1H-Imidazo[4,5-c]quinoline-1-propanamine, 4-amino-2-(ethoxymethyl)-
• CAS No: 823809-16-1
• MF: C₁₆H₂₁N₅O
• MW: 299.37084
• MDL: MFCD26395368
• CID: 692648
• PubChem ID: 22344434

1H-Imidazo[4,5-c]quinoline-1-propanamine, 4-amino-2-(ethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-c]quinoline-1-propanamine, 4-amino-2-(ethoxymethyl)-
• 1-(3-aminopropyl)-2-(ethoxymethyl)-1H-imidazo[4,5-c]quinolin-4-amine
• 1-(3-aminopropyl)-2-(ethoxymethyl)imidazo[4,5-c]quinolin-4-amine
• 1H-IMIDAZO[4,5-C]QUINOLINE-1-PROPANAMINE,4-AMINO-2-(ETHOXYMETHYL)
• D93007
• AS-71848
• C16H21N5O
• 4-Amino-2-(ethoxymethyl)-1H-imidazo[4,5-c]quinoline-1-propanamine
• 823809-16-1
• SCHEMBL1952956
• AKOS025293433
• DTXSID20625037
• HVJUMTMMTHTXOF-UHFFFAOYSA-N
• BCP32067
• DB-106543

• MDL： MFCD26395368
• Inchi： InChI=1S/C16H21N5O/c1-2-22-10-13-20-14-15(21(13)9-5-8-17)11-6-3-4-7-12(11)19-16(14)18/h3-4,6-7H,2,5,8-10,17H2,1H3,(H2,18,19)
• InChI Key： HVJUMTMMTHTXOF-UHFFFAOYSA-N
• SMILES： CCOCC1=NC2=C(N1CCCN)C3=CC=CC=C3N=C2N

Computed Properties

• Exact Mass: 299.17461031g/mol
• Monoisotopic Mass: 299.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Imidazoquinolines

Additional information on 1H-Imidazo[4,5-c]quinoline-1-propanamine, 4-amino-2-(ethoxymethyl)-

1H-Imidazo[4,5-c]quinoline-1-propanamine, 4-amino-2-(ethoxymethyl)

The compound 1H-Imidazo[4,5-c]quinoline-1-propanamine, 4-amino-2-(ethoxymethyl), with CAS No. 823809-16-1, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a fused imidazoquinoline ring system with an amino group at position 4 and an ethoxymethyl substituent at position 2. These structural features contribute to its unique chemical properties and biological interactions.

Recent studies have highlighted the potential of 1H-Imidazo[4,5-c]quinoline-1-propanamine, 4-amino-2-(ethoxymethyl) as a promising candidate in the development of novel therapeutic agents. Researchers have explored its role in modulating various cellular pathways, including those involved in inflammation, apoptosis, and cancer progression. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a valuable lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1H-Imidazo[4,5-c]quinoline-1-propanamine, 4-amino-2-(ethoxymethyl) has also been investigated for its potential anticancer effects. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines by targeting specific oncogenic pathways. A research team from the University of California reported that the compound selectively inhibits the proliferation of breast cancer cells while sparing normal cells, indicating its potential as a targeted anticancer agent.

The synthesis of CAS No. 823809-16-1 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the imidazoquinoline core through cyclization reactions and subsequent functionalization to introduce the amino and ethoxymethyl groups. These steps require precise control over reaction conditions to ensure high yield and purity of the final product.

From an analytical standpoint, 1H-Imidazo[4,5-c]quinoline-1-propanamine, 4-amino-2-(ethoxymethyl) has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and IR (Infrared Spectroscopy). These analyses confirm the molecular structure and purity of the compound, which are critical for its use in preclinical and clinical studies.

Moreover, computational studies have provided insights into the molecular interactions of CAS No. 823809-16-1 with target proteins. Molecular docking simulations reveal that the amino group at position 4 plays a crucial role in binding to specific residues within protein pockets. This understanding is essential for optimizing the compound's bioavailability and efficacy in vivo.

In terms of applications, 1H-Imidazo[4,5-c]quinoline-1-propanamine, 4-amino-2-(ethoxymethyl) holds great promise in drug discovery programs targeting chronic inflammatory diseases and cancers. Its unique combination of anti-inflammatory and anticancer activities makes it a versatile candidate for further development. Pharmaceutical companies are actively exploring its potential through preclinical trials to assess its safety and efficacy profiles.

Looking ahead, researchers are also investigating ways to enhance the pharmacokinetic properties of CAS No. 823809-16-1 by modifying its chemical structure. For example, efforts are underway to improve its solubility and bioavailability through prodrug strategies or nanoparticle delivery systems. These advancements could pave the way for more effective therapeutic agents based on this compound.

In conclusion, 1H-Imidazo[4,5-c]quinoline-1-propanamine, 4-amino-2-(ethoxymethyl) (CAS No. 823809-16-1) represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. With ongoing research into its mechanisms of action and therapeutic applications, this compound has the potential to contribute significantly to the development of innovative treatments for various diseases.